Cas no 5409-75-6 (2-chloro-1,1-bis(2-chloroethoxy)ethane)

• Product Name: 2-chloro-1,1-bis(2-chloroethoxy)ethane
• CAS No: 5409-75-6
• MF: C₆H₁₁Cl₃O₂
• MW: 221.509339570999
• CID: 939662
• PubChem ID: 94993
• Update Time: 2025-04-19

2-chloro-1,1-bis(2-chloroethoxy)ethane Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1,1-bis(2-chloroethoxy)ethane
• 1,1-di(2-chloroethoxy)-2-chloroethane
• 2-Chlor-1,1-bis-(2-chlor-aethoxy)-aethan
• 2-chloro-1,1-bis-(2-chloro-ethoxy)-ethane
• AC1L3TCF
• AC1Q3V9T
• AR-1D9998
• Chlor-acetaldehyd-[bis-(2-chlor-aethyl)-acetal]
• chloroacetaldehyde bis-(2-chloro-ethyl) acetal
• chloro-acetaldehyde-[bis-(2-chloro-ethyl)-acetal]
• CTK1H0190
• Ethane, 2-chloro-1,1-bis(2-chloroethoxy)-
• monochloroacetaldehyde diethylenechlorohydrin acetal
• NSC12523
• NSC 12523
• 1,1bis(2-chloroethoxy)2-chloroethane
• 2-chloro-1,1-bis(2-chloro-ethoxy)-ethane
• 5409-75-6
• 2-Chloro-1,1-bis(2-chloroethoxy)ethane #
• UNII-3W762677FD
• 3W762677FD
• DTXSID00202426
• SNXUWLWJQDFWDB-UHFFFAOYSA-N
• NSC-12523

• Inchi： 1S/C6H11Cl3O2/c7-1-3-10-6(5-9)11-4-2-8/h6H,1-5H2
• InChI Key： SNXUWLWJQDFWDB-UHFFFAOYSA-N
• SMILES： ClCC(OCCCl)OCCCl

Computed Properties

• Exact Mass: 219.98263
• Monoisotopic Mass: 219.982
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 74.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.266
• Boiling Point: 279.1°C at 760 mmHg
• Flash Point: 107.8°C
• Refractive Index: 1.459
• PSA: 18.46